Cas no 1491927-22-0 (2-(propoxymethyl)butane-1-sulfonyl chloride)

• Product name: 2-(propoxymethyl)butane-1-sulfonyl chloride
• CAS No: 1491927-22-0
• MF: C₈H₁₇ClO₃S
• MW: 228.736780881882
• CID: 5190390
• PubChem ID: 64999160

2-(propoxymethyl)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonyl chloride, 2-(propoxymethyl)-
• 2-(Propoxymethyl)butane-1-sulfonyl chloride
• 2-(propoxymethyl)butane-1-sulfonyl chloride

• Inchi： 1S/C8H17ClO3S/c1-3-5-12-6-8(4-2)7-13(9,10)11/h8H,3-7H2,1-2H3
• InChI Key： YZSKRWBWCZZRTK-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(COCCC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-(propoxymethyl)butane-1-sulfonyl chloride

2-(Propoxymethyl)butane-1-sulfonyl Chloride (CAS No. 1491927-22-0): An Overview and Recent Advances

2-(Propoxymethyl)butane-1-sulfonyl chloride (CAS No. 1491927-22-0) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique sulfonyl chloride functional group, offers a wide range of applications due to its reactivity and functional versatility.

The chemical structure of 2-(propoxymethyl)butane-1-sulfonyl chloride consists of a butane backbone with a sulfonyl chloride group attached to the first carbon atom and a propoxy methyl group attached to the second carbon atom. This structure imparts specific chemical properties that make it an attractive reagent in various synthetic transformations.

In recent years, the use of sulfonyl chlorides, including 2-(propoxymethyl)butane-1-sulfonyl chloride, has been extensively explored in the development of new pharmaceuticals and advanced materials. The reactivity of the sulfonyl chloride group allows for the formation of sulfonamides, sulfonates, and other derivatives through nucleophilic substitution reactions. These derivatives have found applications in drug discovery, where they can modulate biological activities by interacting with specific protein targets.

A notable application of 2-(propoxymethyl)butane-1-sulfonyl chloride is in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of compounds that have been widely used in medicine due to their antimicrobial and anti-inflammatory properties. The ability to introduce a sulfonamide group using 2-(propoxymethyl)butane-1-sulfonyl chloride has led to the development of novel drugs with improved efficacy and reduced side effects.

Recent studies have also highlighted the potential of 2-(propoxymethyl)butane-1-sulfonyl chloride in the field of materials science. For instance, researchers have utilized this compound to synthesize functional polymers with enhanced mechanical and thermal properties. The introduction of sulfonate groups into polymer chains can improve their solubility, processability, and biocompatibility, making them suitable for applications in biomedical devices and coatings.

In addition to its synthetic utility, 2-(propoxymethyl)butane-1-sulfonyl chloride has been investigated for its role in catalytic processes. The sulfonyl chloride group can act as a leaving group in various catalytic cycles, facilitating the formation of new carbon-carbon bonds and other functional groups. This property has been leveraged in the development of efficient catalysts for organic synthesis, contributing to more sustainable and environmentally friendly chemical processes.

The safety and handling of 2-(propoxymethyl)butane-1-sulfonyl chloride are important considerations for researchers working with this compound. As with any reactive chemical, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following established safety protocols.

In conclusion, 2-(propoxymethyl)butane-1-sulfonyl chloride (CAS No. 1491927-22-0) is a valuable reagent with diverse applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an essential tool for researchers aiming to develop new drugs, functional materials, and catalytic systems. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.